Cas no 1638768-26-9 (3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid)

• Product Name: 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid
• CAS No: 1638768-26-9
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• MDL: MFCD12963069
• CID: 5102359
• Update Time: 2026-03-03

3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

• MDL： MFCD12963069
• Inchi： 1S/C8H5IN2O2/c9-5-3-10-7-4(5)1-2-6(11-7)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： SBAZTPWNMAPLOE-UHFFFAOYSA-N
• SMILES： C12NC=C(I)C1=CC=C(C(O)=O)N=2

Additional information on 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid

Introduction to 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1638768-26-9)

3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1638768-26-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its structural versatility and biological activity. The presence of an iodine substituent at the 3-position and a carboxylic acid functional group at the 6-position enhances its utility as a key intermediate in the synthesis of more complex molecules.

The 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid scaffold is particularly valuable in drug discovery due to its ability to serve as a precursor for the development of small-molecule inhibitors and activators targeting various biological pathways. Recent advancements in medicinal chemistry have highlighted its role in the design of compounds with potential therapeutic applications, including those related to neurological disorders, cancer, and inflammatory diseases.

One of the most compelling aspects of 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid is its reactivity, which allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are instrumental in constructing biaryl and heteroaryl systems, which are prevalent in many bioactive molecules. The iodine atom at the 3-position serves as an excellent handle for these transformations, enabling chemists to introduce diverse substituents with high efficiency.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrrolopyridine derivatives. For instance, studies have demonstrated that modifications of the 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid core can lead to compounds with enhanced binding affinity and selectivity for specific biological targets. This has opened up new avenues for the treatment of diseases that were previously difficult to address with existing pharmacotherapies.

The carboxylic acid group at the 6-position of 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid provides another layer of synthetic utility. It can be converted into esters, amides, or other derivatives, which can further modulate the pharmacokinetic properties of the resulting compounds. This flexibility makes it an attractive building block for structure-based drug design.

Recent publications have explored the use of 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid in the development of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in disease pathogenesis. By designing molecules that disrupt or modulate these interactions, researchers aim to develop novel therapeutic strategies. The pyrrolopyridine core has shown promise in this context due to its ability to fit into hydrophobic pockets within protein binding sites.

Another area where 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid has made significant contributions is in the field of antiviral research. The structural features of this compound allow it to interact with viral enzymes and proteins, potentially inhibiting viral replication. For example, derivatives of this scaffold have been investigated for their activity against RNA viruses such as influenza and hepatitis C. The iodine substituent facilitates further derivatization, enabling the optimization of antiviral properties while maintaining efficacy.

The synthesis of 3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid itself is a testament to the advances in organic synthesis methodologies. Modern synthetic routes often involve multi-step sequences that highlight the power of transition metal catalysis and organometallic chemistry. These methods not only provide high yields but also offer regioselectivity and functional group tolerance, making them ideal for producing complex heterocyclic compounds like this one.

In conclusion,3-Iodo-1H-pyrrolo[2,3-b]pyridine-6-carboxylic acid (CAS No. 1638768-26-9) is a versatile and valuable intermediate in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists working on drug discovery and development. As our understanding of biological pathways continues to expand, compounds derived from this scaffold are likely to play an increasingly important role in addressing some of today's most pressing medical challenges.